Cas no 62615-28-5 (Naphtho[1,2-b]thiophene, 3-methyl-)
62615-28-5 structure
Product Name:Naphtho[1,2-b]thiophene, 3-methyl-
CAS No:62615-28-5
MF:C13H10S
MW:198.283502101898
CID:438138
PubChem ID:12326946
Update Time:2025-04-19
Naphtho[1,2-b]thiophene, 3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Naphtho[1,2-b]thiophene, 3-methyl-
- 3-methylbenzo[g][1]benzothiole
- 62615-28-5
- DTXSID40489734
- 3-METHYLNAPHTHO[1,2-B]THIOPHENE
-
- Inchi: 1S/C13H10S/c1-9-8-14-13-11(9)7-6-10-4-2-3-5-12(10)13/h2-8H,1H3
- InChI Key: TZTMYCFLXDFHBB-UHFFFAOYSA-N
- SMILES: S1C=C(C)C2C=CC3C=CC=CC=3C1=2
Computed Properties
- Exact Mass: 198.0504
- Monoisotopic Mass: 198.05032149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 28.2Ų
Experimental Properties
- PSA: 0
Naphtho[1,2-b]thiophene, 3-methyl- Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
62615-28-5 (Naphtho[1,2-b]thiophene, 3-methyl-) Related Products
- 216983-03-8(2,4,7-Trimethyldibenzothiophene)
- 31317-15-4(Dibenzothiophene,1,3-dimethyl-)
- 31613-04-4(Dibenzothiophene,3,6-dimethyl-)
- 14315-11-8(4-Methylbenzo[b]thiophene)
- 1207-12-1(4,6-Dimethyldibenzothiophene)
- 1455-18-1(3-Methylbenzothiophene)
- 1964-45-0(3,5-Dimethylbenzobthiophene)
- 31317-18-7(Dibenzothiophene,2,4-dimethyl-)
- 14315-15-2(7-methyl-1-benzothiophene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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